Cas no 1141888-94-9 ([1-(Pyridin-2-ylmethyl)pyrazol-4-yl]boronic acid)
1141888-94-9 structure
Product Name:[1-(Pyridin-2-ylmethyl)pyrazol-4-yl]boronic acid
CAS No:1141888-94-9
MF:C9H10BN3O2
MW:203.005601406097
CID:4672791
Update Time:2023-08-14
[1-(Pyridin-2-ylmethyl)pyrazol-4-yl]boronic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(PYRIDIN-2-YLMETHYL)-1H-PYRAZOL-4-YLBORONIC ACID
- [1-(Pyridin-2-ylmethyl)pyrazol-4-yl]boronic acid
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- Inchi: 1S/C9H10BN3O2/c14-10(15)8-5-12-13(6-8)7-9-3-1-2-4-11-9/h1-6,14-15H,7H2
- InChI Key: UDONZSQKNUXPTD-UHFFFAOYSA-N
- SMILES: OB(C1C=NN(C=1)CC1C=CC=CN=1)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 206
- Topological Polar Surface Area: 71.2
[1-(Pyridin-2-ylmethyl)pyrazol-4-yl]boronic acid Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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